![molecular formula C16H27N2O4P B570587 3-Amino-4-(3-hexylphenylamino)-4-oxobutylphosphonic acid CAS No. 909725-62-8](/img/structure/B570587.png)
3-Amino-4-(3-hexylphenylamino)-4-oxobutylphosphonic acid
Overview
Description
“3-Amino-4-(3-hexylphenylamino)-4-oxobutylphosphonic acid” is a compound that has been studied for its potential biological activities . It has been found to interact with the G protein-coupled receptor at 2.80A .
Molecular Structure Analysis
The molecular structure of this compound has been studied and a crystal structure has been reported . The compound has a molecular formula of C16H27N2O4P .Scientific Research Applications
Based on the information available, here is a detailed section on one of the applications of 3-Amino-4-(3-hexylphenylamino)-4-oxobutylphosphonic acid:
Hematopoietic Stem Progenitor Cell Mobilization
This compound, also known as W146, has been identified as a selective antagonist of the Sphingosine-1-phosphate Receptor Subtype 1 (S1P1) . It has been shown to enhance AMD3100-stimulated mobilization of hematopoietic stem progenitor cells in animals . This application is significant in the field of regenerative medicine and transplantation, as mobilizing these cells can aid in the recovery of the immune system following treatments like chemotherapy.
Mechanism of Action
Target of Action
The primary target of 3-Amino-4-(3-hexylphenylamino)-4-oxobutylphosphonic acid is the Sphingosine-1-phosphate receptor subtype 1 (S1P1) . S1P1 is a high-affinity G-protein-coupled receptor for Sphingosine-1-phosphate (S1P), a serum-borne bioactive lipid that regulates various physiological functions .
Mode of Action
3-Amino-4-(3-hexylphenylamino)-4-oxobutylphosphonic acid, also known as W146, acts as a selective antagonist of S1P1 . This means it binds to S1P1 and blocks its activation by S1P, thereby inhibiting the downstream effects of S1P-S1P1 signaling .
Biochemical Pathways
The S1P-S1P1 signaling pathway plays a crucial role in the regulation of hematopoietic stem progenitor cells (HSPCs) . By antagonizing S1P1, W146 can affect the mobilization of HSPCs . .
Result of Action
W146 has been shown to enhance the mobilization of HSPCs stimulated by AMD3100, a well-known activator of HSPC mobilization . This suggests that W146 could potentially be used to improve the efficacy of HSPC mobilization therapies .
properties
IUPAC Name |
[3-amino-4-(3-hexylanilino)-4-oxobutyl]phosphonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27N2O4P/c1-2-3-4-5-7-13-8-6-9-14(12-13)18-16(19)15(17)10-11-23(20,21)22/h6,8-9,12,15H,2-5,7,10-11,17H2,1H3,(H,18,19)(H2,20,21,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWJRVGZWNDOOFH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC1=CC(=CC=C1)NC(=O)C(CCP(=O)(O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N2O4P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-(3-hexylphenylamino)-4-oxobutylphosphonic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.